Cas no 15796-82-4 (4,4'-Di-tert-butylbenzophenone)

• Product Name: 4,4'-Di-tert-butylbenzophenone
• CAS No: 15796-82-4
• MF: C₂₁H₂₆O
• MW: 294.430546283722
• MDL: MFCD01319937
• CID: 138541
• PubChem ID: 354334478
• Update Time: 2025-09-26

4,4'-Di-tert-butylbenzophenone Chemical and Physical Properties

Names and Identifiers

• Bis-(4-tert-butylphenyl)methanone
• 4,4'-Di-tert-butylbenzophenone
• 4,4'-Di-t-butylbenzophenone
• Bis(4-(tert-butyl)phenyl)methanone
• bis(4-tert-butylphenyl)methanone
• Bis(4-tert-butyl-phenyl)methanone
• Methanone,bis[4-(1,1-dimethylethyl)phenyl]-
• 4,4'-Di-tert-butyl-benzophenon
• 4,4-di-tert-butylbenzophenone
• bis-(4-tert-butyl-phenyl)-methanone
• Bis[4-(tert-butyl)phenyl]methanone
• Methanone, bis[4-(1,1-dimethylethyl)phenyl]-
• PubChem13475
• 4,4'-di-t-butylben-zophenone
• 4,4'-di-tert.-butylbenzophenone
• 4,4'-di-tert-butyl-benzophenone
• YNPFOBWIQVHZMO-UHFFFAOYSA-N
• 4,4'-Di-tert -butylbenzopheno
• CS-0154905
• AC-9178
• SCHEMBL1148445
• AKOS015910690
• 15796-82-4
• MFCD01319937
• DTXSID90374146
• 3-(2-METHYL-1,3-THIAZOL-4-YL)BENZOICACID
• BCP20150
• AS-36829
• C21H26O
• FT-0637279
• D5308
• 4,4'-Di-butylbenzophenone
• A3475
• 4,4'-di-tert-butyl -benzophenone
• Bis[4-(1,1-Dimethylethyl)Phenyl]-Methanone

• MDL： MFCD01319937
• Inchi： 1S/C21H26O/c1-20(2,3)17-11-7-15(8-12-17)19(22)16-9-13-18(14-10-16)21(4,5)6/h7-14H,1-6H3
• InChI Key： YNPFOBWIQVHZMO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 294.19800
• Monoisotopic Mass: 294.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 6.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.6±0.1 g/cm3
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 158°C/1mmHg(lit.)
• Flash Point: 122.7±21.8 °C
• Refractive Index: 1.529
• PSA: 17.07000
• LogP: 5.51260
• λmax: 266(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4'-Di-tert-butylbenzophenone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone